Cas no 890098-76-7 (2-Acetoxy-2',3'-dichlorobenzophenone)

• Product Name: 2-Acetoxy-2',3'-dichlorobenzophenone
• CAS No: 890098-76-7
• MF: C₁₅H₁₀Cl₂O₃
• MW: 309.144102573395
• CID: 872988
• PubChem ID: 24722904
• Update Time: 2025-11-05

2-Acetoxy-2',3'-dichlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• [2-(2,3-dichlorobenzoyl)phenyl] acetate
• 2-ACETOXY-2',3'-DICHLOROBENZOPHENONE
• DTXSID40641597
• AKOS016018190
• 2-(2,3-Dichlorobenzoyl)phenyl acetate
• 890098-76-7
• MFCD07698845
• 2-Acetoxy-2',3'-dichlorobenzophenone

• MDL： MFCD07698845
• Inchi： 1S/C15H10Cl2O3/c1-9(18)20-13-8-3-2-5-10(13)15(19)11-6-4-7-12(16)14(11)17/h2-8H,1H3
• InChI Key： UEVGKMFIPNOAAN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C1C=CC=CC=1OC(C)=O)=O)Cl

Computed Properties

• Exact Mass: 308.00100
• Monoisotopic Mass: 308.0006996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.14970

Additional information on 2-Acetoxy-2',3'-dichlorobenzophenone

Recent Advances in the Study of 2-Acetoxy-2',3'-dichlorobenzophenone (CAS: 890098-76-7) and Its Applications in Chemical Biology and Medicine

The compound 2-Acetoxy-2',3'-dichlorobenzophenone (CAS: 890098-76-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-Acetoxy-2',3'-dichlorobenzophenone as a key intermediate in the synthesis of various bioactive molecules. Its dichlorinated benzophenone backbone, combined with the acetoxy functional group, offers a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound to develop novel inhibitors targeting specific enzymes involved in inflammatory pathways, demonstrating its potential as a lead compound for anti-inflammatory drug development.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the compound's mechanism of action at the molecular level. Using X-ray crystallography and molecular docking simulations, they elucidated how 2-Acetoxy-2',3'-dichlorobenzophenone interacts with its protein targets. The study revealed that the compound exhibits selective binding to the active sites of certain kinases, suggesting its potential as a targeted therapeutic agent for kinase-related disorders.

Another significant development involves the compound's application in photodynamic therapy. Recent research has demonstrated that 2-Acetoxy-2',3'-dichlorobenzophenone can act as a photosensitizer when exposed to specific wavelengths of light. This property has been exploited in experimental cancer treatments, where the compound showed promising results in selectively inducing apoptosis in malignant cells while sparing healthy tissue.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-Acetoxy-2',3'-dichlorobenzophenone. A recent patent application describes an improved synthetic route that increases yield while reducing environmental impact. This development is particularly important as it addresses both economic and sustainability concerns in pharmaceutical manufacturing.

Pharmacokinetic studies of 2-Acetoxy-2',3'-dichlorobenzophenone have provided valuable insights into its absorption, distribution, metabolism, and excretion profiles. These findings are crucial for understanding the compound's therapeutic potential and guiding future formulation strategies. Notably, the compound demonstrates favorable bioavailability and tissue distribution patterns, making it an attractive candidate for further drug development.

In conclusion, the growing body of research on 2-Acetoxy-2',3'-dichlorobenzophenone (CAS: 890098-76-7) underscores its importance as a versatile chemical entity with multiple potential applications in medicine and chemical biology. While significant progress has been made in understanding its properties and mechanisms, further research is needed to fully explore its therapeutic potential and translate these findings into clinical applications.